N-{[(9,10-dioxo-9,10-dihydroanthracen-2-yl)amino]carbonothioyl}-2-furamide

• Molecular Formula: C20H12N2O4S
• Molecular Weight: 376.4 g/mol
• IUPAC Name: N-[(9,10-dioxoanthracen-2-yl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C20H12N2O4S/c23-17-12-4-1-2-5-13(12)18(24)15-10-11(7-8-14(15)17)21-20(27)22-19(25)16-6-3-9-26-16/h1-10H,(H2,21,22,25,27)
• InChI Key: RREVSJFKDHMHGW-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)NC(=S)NC(=O)C4=CC=CO4

Description

N-{[(9,10-dioxo-9,10-dihydroanthracen-2-yl)amino]carbonothioyl}-2-furamide, also known as DACT, is a small molecule inhibitor that has gained significant attention in recent years due to its potential use in scientific research. DACT has been shown to inhibit the activity of a specific protein, which has implications for a range of biological processes.

Mechanism of Action

N-{[(9,10-dioxo-9,10-dihydroanthracen-2-yl)amino]carbonothioyl}-2-furamide inhibits the activity of HDAC6 by binding to a specific site on the protein. HDAC6 is involved in the deacetylation of proteins, which can regulate their activity and stability. By inhibiting HDAC6, this compound can alter the acetylation status of specific proteins, which can have downstream effects on biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific protein target. Inhibition of HDAC6 by this compound has been shown to enhance the acetylation of specific proteins, which can regulate their activity and stability. This can have downstream effects on biological processes such as cell proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(9,10-dioxo-9,10-dihydroanthracen-2-yl)amino]carbonothioyl}-2-furamide in lab experiments is its specificity for HDAC6. This allows researchers to investigate the role of HDAC6 in biological processes without affecting other HDAC enzymes. However, one limitation of using this compound is its potential off-target effects. This compound has been shown to inhibit other proteins in addition to HDAC6, which can complicate data interpretation.

Future Directions

For research on N-{[(9,10-dioxo-9,10-dihydroanthracen-2-yl)amino]carbonothioyl}-2-furamide include investigating its potential use in combination with other drugs to enhance their efficacy. Additionally, further studies are needed to investigate the potential off-target effects of this compound and to identify other potential protein targets. Finally, the development of more specific inhibitors of HDAC6 may improve the efficacy and specificity of this class of drugs.

Synthesis Methods

The synthesis of N-{[(9,10-dioxo-9,10-dihydroanthracen-2-yl)amino]carbonothioyl}-2-furamide involves several steps, including the reaction of anthraquinone with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-furamide to yield this compound. The purity of this compound can be improved through recrystallization and purification using column chromatography.

Scientific Research Applications

N-{[(9,10-dioxo-9,10-dihydroanthracen-2-yl)amino]carbonothioyl}-2-furamide has been used in several scientific research studies to investigate the role of specific proteins in biological processes. For example, this compound has been shown to inhibit the activity of the protein HDAC6, which is involved in the regulation of gene expression and protein degradation. By inhibiting HDAC6, this compound has been shown to enhance the efficacy of chemotherapy drugs in cancer cells.